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Compound of Interest

Compound Name: Dichlorotriphenylphosphorane

Cat. No.: B105816

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals working with Dichlorotriphenylphosphorane. Adherence to
these guidelines is essential for ensuring personal safety and proper experimental conduct.

Dichlorotriphenylphosphorane is a flammable solid that is highly sensitive to moisture and
can cause severe skin burns and eye damage.[1][2][3][4] Proper handling and disposal are
crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
Dichlorotriphenylphosphorane. This equipment should be worn at all times in the laboratory
when this chemical is in use.
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Specifications and

Body Part Required PPE
Standards
Must conform to EN 166 (EU)
or NIOSH (US) standards.[1] A
Tightly fitting safety goggles face shield is also required
Eyes/Face o i ) )
with side-shields when there is a risk of
explosion or significant
splashing.[5]
Ski Chemical-resistant and Should be worn over cotton
in

fire/flame-retardant lab coat

clothing and fully buttoned.[5]

Chemical impermeable gloves

Gloves must be inspected

before each use. Consult the
manufacturer's guidelines for
specific material compatibility.

[1]5]

Respiratory

Full-face respirator

Required if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[1]
Use a NIOSH/MSHA or
European Standard EN 149

approved respirator.[6]

Footwear

Closed-toe, closed-heel shoes

Shoes should be made of a

non-porous material.

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents and maintain the integrity of the

chemical.
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Procedure

Key Steps and Precautions

Handling

- Work in a well-ventilated area, preferably
under a chemical fume hood.[7] - Avoid the
formation of dust and aerosols.[1] - Avoid
contact with skin and eyes.[1] - Use non-
sparking tools and explosion-proof equipment.
[1] - Ground and bond containers and receiving
equipment to prevent static discharge.[1] - Keep
away from heat, sparks, open flames, and other

ignition sources.[1]

Storage

- Store in a tightly closed container in a dry, well-
ventilated place.[7] - The product is moisture-
sensitive and should be stored under anhydrous
conditions.[4] - Recommended storage
temperature is between 2-8°C.[3] - Store in a

locked-up and secure area.[1]

Emergency Procedures

In the event of an emergency, follow these procedures immediately.
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Emergency First-Aid and Response Measures

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[1]

Immediately remove all contaminated clothing.

Skin Contact Rinse the affected skin area with plenty of water.

[8] Seek immediate medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) ] ]

do. Continue rinsing and get immediate medical

help.[1]

Rinse mouth with water. Do NOT induce

Ingestion . . _ . _
vomiting. Seek immediate medical attention.[1]
Fi Use dry chemical, carbon dioxide, or alcohol-
ire
resistant foam to extinguish.[6]
Evacuate the area. Remove all ignition sources.
Spil Use spark-proof tools for cleanup. Collect the
pi

spilled material in a suitable, closed container

for disposal.[1]

Disposal Plan

Dichlorotriphenylphosphorane and its containers must be disposed of as hazardous waste.
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Waste Type

Disposal Method

Unused Product

Dispose of at a licensed chemical destruction
plant or through controlled incineration with flue

gas scrubbing.[1]

Contaminated Material

Collect and place in a suitable, closed container
for disposal according to local, state, and federal

regulations.[1][9]

Empty Containers

Triple rinse containers (or equivalent) before
offering for recycling or reconditioning.
Alternatively, puncture the container to render it

unusable and dispose of it in a sanitary landfill.

[1]

Operational Workflow for Handling
Dichlorotriphenylphosphorane

The following diagram outlines the standard operating procedure for safely handling

Dichlorotriphenylphosphorane from preparation to disposal.
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Caption: Standard operating procedure for Dichlorotriphenylphosphorane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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